molecular formula C14H14O3 B1214630 Demethylbatatasin IV CAS No. 113276-63-4

Demethylbatatasin IV

Cat. No.: B1214630
CAS No.: 113276-63-4
M. Wt: 230.26 g/mol
InChI Key: QNLYZTMYRVYPMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Demethylbatatasin IV, also known as 2'35-trihydroxybibenzyl, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Thus, this compound is considered to be an aromatic polyketide lipid molecule. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, this compound is primarily located in the cytoplasm. Outside of the human body, this compound can be found in root vegetables. This makes this compound a potential biomarker for the consumption of this food product.
This compound is a stilbenoid.

Properties

CAS No.

113276-63-4

Molecular Formula

C14H14O3

Molecular Weight

230.26 g/mol

IUPAC Name

5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol

InChI

InChI=1S/C14H14O3/c15-12-7-10(8-13(16)9-12)5-6-11-3-1-2-4-14(11)17/h1-4,7-9,15-17H,5-6H2

InChI Key

QNLYZTMYRVYPMN-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)CCC2=CC(=CC(=C2)O)O)O

Canonical SMILES

C1=CC=C(C(=C1)CCC2=CC(=CC(=C2)O)O)O

113276-63-4

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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